Cas no 214273-18-4 (N,N-dimethyl-1-[(2S)-morpholin-2-yl]methanamine)

• Product Name: N,N-dimethyl-1-[(2S)-morpholin-2-yl]methanamine
• CAS No: 214273-18-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD28016670
• CID: 242835
• PubChem ID: 28362279
• Update Time: 2025-06-26

N,N-dimethyl-1-[(2S)-morpholin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine
• (S)-N,N-Dimethyl-2-morpholinemethanamine
• 2-Morpholinemethanamine,N,N-dimethyl-, (2S)-
• N,N-dimethyl-1-[(2S)-morpholin-2-yl]methanamine
• CS-0433532
• C78051
• 214273-18-4
• 2-MORPHOLINEMETHANAMINE,N,N-DIMETHYL-,(2S)-
• SCHEMBL21581529
• A901721

• MDL： MFCD28016670
• Inchi： 1S/C7H16N2O/c1-9(2)6-7-5-8-3-4-10-7/h7-8H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： KNCQHMMKDOIHRT-ZETCQYMHSA-N
• SMILES： O1CCNC[C@H]1CN(C)C

Computed Properties

• Exact Mass: 144.126
• Monoisotopic Mass: 144.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N,N-dimethyl-1-[(2S)-morpholin-2-yl]methanamine

N,N-Dimethyl-1-[(2S)-Morpholin-2-yl]Methanamine: A Comprehensive Overview

N,N-Dimethyl-1-[(2S)-Morpholin-2-yl]Methanamine (CAS No: 214273-18-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a morpholine ring with a dimethylamino group, offering a wide range of functional properties. The (2S) configuration of the morpholine ring adds an additional layer of complexity and specificity to its interactions, making it a valuable molecule for stereochemistry-dependent applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N,N-Dimethyl-1-[(2S)-Morpholin-2-yl]Methanamine through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess in the formation of the (2S)-morpholin core. This method not only enhances the purity of the final product but also aligns with the growing demand for sustainable and eco-friendly synthetic processes in the chemical industry.

The physical properties of N,N-Dimethyl-1-[(2S)-Morpholin-2-yl]Methanamine are critical to its applications. It exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethanol, making it suitable for use in various reaction media. Its stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability that can be further enhanced through appropriate formulation techniques.

In terms of biological activity, N,N-Dimethyl-1-[(2S)-Morpholin-2-yl]Methanamine has shown promise as a potential lead compound in drug discovery programs targeting various therapeutic areas. Recent studies have demonstrated its ability to modulate ion channels, particularly voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, highlighting its utility in constructing complex molecular architectures with high enantioselectivity.

The application of N,N-Dimethyl-1-[(2S)-Morpholin-2-yllmethanamine extends beyond pharmaceuticals into agrochemicals, where it has been evaluated for its potential as a plant growth regulator and pest control agent. Field trials conducted under controlled conditions have shown that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. Furthermore, its low toxicity profile makes it an attractive candidate for environmentally friendly agricultural solutions.

From a materials science perspective, N,N-Dimethyl...